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Compound of Interest

Compound Name: 3-Amino-1-cyclohexylpropan-1-ol

L  Get Quote

Cat. No.: B1376742

A Technical Overview of 3-Amino-1-
cyclohexylpropan-1-ol

This technical guide provides an in-depth overview of the chemical and physical properties of
3-Amino-1-cyclohexylpropan-1-ol, tailored for researchers, scientists, and professionals in
drug development.

Core Molecular Information

3-Amino-1-cyclohexylpropan-1-ol is an organic compound featuring a cyclohexyl group, a
propyl chain, an amino group, and a hydroxyl group. Its chemical structure is fundamental to its
properties and potential applications in chemical synthesis.

The key molecular identifiers and properties are summarized in the table below.

Property

Value

Molecular Formula

CoH1sNO[1][2][3]

Molecular Weight 157.25 g/mol [1][3]

IUPAC Name 3-amino-1-cyclohexylpropan-1-ol[1]
SMILES C1CCC(CC1)C(CCN)O[1]

INChl Key XCLDJLVBFPRDGM-UHFFFAOYSA-N[1]
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It is important to distinguish the free base form of this compound from its hydrochloride salt, 3-
Amino-3-cyclohexyl-propan-1-ol hydrochloride, which has an empirical formula of CoH1aNO -
HCI and a molecular weight of 193.71 g/mol .

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3-Amino-1-
cyclohexylpropan-1-ol are not readily available in the public domain, a general synthetic
approach for a related compound, (2R)-2-Amino-3-cyclohexyl-1-propanol (also known as D-
Cyclohexylalaninol), involves a multi-step process. This process can be adapted and is
illustrative of the chemical transformations required.

A common synthetic route includes:

o Formation of an intermediate: Reaction of cyclohexanone with ammonia and sodium
borohydride to produce D-cyclohexylacetone.

e Reduction: The intermediate D-cyclohexylacetone is then reduced to yield D-
cyclohexylalanine.

o Final Conversion: D-cyclohexylalanine is subsequently reacted with an acid and undergoes
an esterification or amidation reaction to produce the final product, D-Cyclohexylalaninol.[2]

This generalized workflow provides a foundational understanding for the synthesis of similar
amino alcohols containing a cyclohexyl moiety.

Logical Workflow for Synthesis

The logical progression for the synthesis of related cyclohexyl amino alcohols can be visualized
as a workflow diagram. This diagram illustrates the key stages from starting materials to the

final product class.
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Caption: Generalized synthetic workflow for cyclohexyl amino alcohols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Amino-1-cyclohexylpropan-1-ol molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1376742#3-amino-1-cyclohexylpropan-1-ol-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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